N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide

• Molecular Formula: C22H27FN2O3S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-N-[(2-fluorophenyl)methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C22H27FN2O3S/c1-18-10-12-20(13-11-18)29(27,28)25(16-19-8-4-5-9-21(19)23)17-22(26)24-14-6-2-3-7-15-24/h4-5,8-13H,2-3,6-7,14-17H2,1H3
• InChI Key: RJXYJASJHJRBBQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2F)CC(=O)N3CCCCCC3

Description

N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide, also known as AF-219, is a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and is involved in the perception of pain, heat, and inflammation. AF-219 has been developed as a potential therapeutic agent for the treatment of chronic cough, neuropathic pain, and other conditions that involve TRPV1 activation.

Mechanism of Action

N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide acts as a competitive antagonist of TRPV1, which is a non-selective cation channel that is expressed in sensory neurons. TRPV1 is activated by various stimuli, including heat, protons, and chemical irritants, and is involved in the perception of pain, heat, and inflammation. N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide binds to the TRPV1 channel and prevents its activation by these stimuli, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide has been shown to effectively reduce cough frequency and severity in preclinical studies. In addition, N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide has been shown to reduce pain behaviors in animal models of neuropathic pain. These effects are thought to be mediated by the blockade of TRPV1 activation.

Advantages and Limitations for Lab Experiments

N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide is a potent and selective antagonist of TRPV1, which makes it a valuable tool for studying the role of TRPV1 in various physiological and pathological processes. However, N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide has limitations in terms of its specificity, as it may interact with other ion channels and receptors in addition to TRPV1. In addition, N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the development and application of N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide. One potential area of research is the use of N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide as a therapeutic agent for chronic cough and other respiratory conditions. In addition, N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide may have potential applications in the treatment of neuropathic pain and other conditions that involve TRPV1 activation. Further research is needed to fully explore the potential of N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide and other TRPV1 antagonists as therapeutic agents.

Synthesis Methods

The synthesis of N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide involves several steps, starting with the reaction of 4-methylbenzenesulfonyl chloride with 2-fluorobenzylamine to form N-(2-fluorobenzyl)-4-methylbenzenesulfonamide. This intermediate is then reacted with azepane-1,2-diamine to form N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications. In preclinical studies, N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide has been shown to effectively reduce cough frequency and severity in animal models of chronic cough. In addition, N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-fluorobenzyl)-4-methylbenzenesulfonamide has been shown to reduce pain behaviors in animal models of neuropathic pain.